N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide
• InChI: InChI=1S/C14H16N2O3S/c17-14(16-6-11-4-10(16)7-20-11)15-5-9-1-2-12-13(3-9)19-8-18-12/h1-3,10-11H,4-8H2,(H,15,17)
• InChI Key: VTIXQYNNCXDZKR-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.35. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis Techniques

Researchers have developed methods for the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams, which are related to the structural class of N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxamide. These compounds are synthesized starting from specific azetidin-2-ones and have shown potential in drug design due to their unique structural features. Such methodologies offer convenient alternatives for the preparation of compounds with significant pharmaceutical potential (Mollet, D’hooghe, & Kimpe, 2012).

Potential in Drug Design and Biological Evaluation

Novel benzodifuranyl derivatives, including 1,3,5-triazines and thiazolopyrimidines, derived from natural compounds such as visnaginone and khellinone, have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These compounds have demonstrated significant inhibitory activity on COX-2 enzymes, along with promising analgesic and anti-inflammatory effects, indicating their potential for further exploration as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Building Blocks for Drug Discovery

The [2+2]-photocycloaddition of N-benzylmaleimide to alkenes has been elaborated as a method to synthesize functionalized 3-azabicyclo[3.2.0]heptanes. These compounds can be easily converted into bi- and tricyclic analogues of piperidine, morpholine, piperazine, and GABA, serving as advanced building blocks for drug discovery. This technique emphasizes the chemical versatility and applicability of such structures in synthesizing potential therapeutic agents (Skalenko et al., 2018).